![molecular formula C12H9BrN2O4S B6188390 3-[(5-bromopyridin-2-yl)sulfamoyl]benzoic acid CAS No. 1136448-44-6](/img/no-structure.png)
3-[(5-bromopyridin-2-yl)sulfamoyl]benzoic acid
Overview
Description
3-[(5-Bromopyridin-2-yl)sulfamoyl]benzoic acid (BPBSA) is a versatile and powerful synthetic compound that has a wide range of applications in the scientific research field. BPBSA has been used in laboratory experiments for decades, and has been proven to be a reliable and effective compound in various applications.
Scientific Research Applications
3-[(5-bromopyridin-2-yl)sulfamoyl]benzoic acid has a wide range of applications in the scientific research field. It has been used in a variety of laboratory experiments, including biochemical and physiological studies, as well as in the production of pharmaceuticals and other compounds. This compound has been used to study the structure and function of proteins, as well as to investigate the effects of drugs on the body. It has also been used in the production of polymers materials, and as a catalyst in organic synthesis.
Mechanism of Action
The mechanism of action of 3-[(5-bromopyridin-2-yl)sulfamoyl]benzoic acid is not yet fully understood. However, it is believed to act as a chelating agent, binding to metal ions and other molecules in order to form complexes. It is also believed to act as an inhibitor of certain enzymes, preventing them from carrying out their normal functions.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes, such as the enzyme cyclooxygenase, which is involved in inflammation. It has also been shown to inhibit the activity of certain proteins, such as the protein tyrosine kinase, which is involved in cell signaling. In addition, this compound has been shown to have anti-cancer and anti-inflammatory properties.
Advantages and Limitations for Lab Experiments
3-[(5-bromopyridin-2-yl)sulfamoyl]benzoic acid has a number of advantages for laboratory experiments. It is a relatively stable compound, and it is relatively easy to synthesize. It is also relatively non-toxic, making it safe to use in laboratory experiments. However, this compound has some limitations. It is not soluble in water, which can make it difficult to use in some experiments. In addition, it is not very stable in the presence of light or heat, which can limit its use in certain experiments.
Future Directions
There are a number of potential future directions for 3-[(5-bromopyridin-2-yl)sulfamoyl]benzoic acid research. One potential direction is to further explore its potential as an inhibitor of certain enzymes and proteins. Another potential direction is to explore its potential as a therapeutic agent for certain diseases, such as cancer and inflammation. In addition, further research could be done to explore its potential as a catalyst for organic synthesis. Finally, further research could be done to explore its potential as a material for various applications, such as in the production of polymers materials.
Synthesis Methods
Synthesis of 3-[(5-bromopyridin-2-yl)sulfamoyl]benzoic acid is a multi-step process that involves a variety of chemicals and reaction conditions. The first step is to synthesize the bromopyridine derivative of this compound by reacting 5-bromopyridine with a sulfonyl chloride in the presence of a base. The second step involves the reaction of the bromopyridine derivative with benzoic acid in the presence of a base. Finally, the product is purified and isolated. This synthesis method has been proven to be reliable and effective for the production of this compound.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-[(5-bromopyridin-2-yl)sulfamoyl]benzoic acid involves the sulfonation of benzoic acid, followed by the bromination of 2-aminopyridine, and finally the coupling of the two intermediates.", "Starting Materials": [ "Benzoic acid", "Sulfuric acid", "2-aminopyridine", "Bromine", "Sodium hydroxide", "Hydrochloric acid", "Ethanol", "Water" ], "Reaction": [ "Step 1: Sulfonation of benzoic acid by reacting with sulfuric acid in ethanol to form benzenesulfonic acid", "Step 2: Bromination of 2-aminopyridine by reacting with bromine in hydrochloric acid to form 5-bromopyridin-2-amine", "Step 3: Coupling of benzenesulfonic acid and 5-bromopyridin-2-amine by reacting with sodium hydroxide in water to form 3-[(5-bromopyridin-2-yl)sulfamoyl]benzoic acid" ] } | |
CAS RN |
1136448-44-6 |
Molecular Formula |
C12H9BrN2O4S |
Molecular Weight |
357.2 |
Purity |
95 |
Origin of Product |
United States |
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